Cas no 119285-07-3 (Tert-butyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate)

Tert-butyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical research. Its structure features a piperazine core with a Boc-protected amine and an aminopyridyl moiety, offering dual reactivity for further functionalization. The Boc group enhances stability while allowing selective deprotection under mild acidic conditions. The compound’s high purity and well-defined reactivity make it suitable for constructing complex heterocyclic scaffolds. Its applications include the synthesis of biologically active molecules, such as kinase inhibitors and receptor modulators. The product is characterized by consistent quality, making it a reliable choice for medicinal chemistry and process development.
Tert-butyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate structure
119285-07-3 structure
Product Name:Tert-butyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate
CAS No:119285-07-3
MF:C14H22N4O2
MW:278.350082874298
MDL:MFCD05864841
CID:138275
PubChem ID:17999304
Update Time:2025-06-23

Tert-butyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-4-(5-Aminopyridin-2-yl)piperazine
    • tert-Butyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate
    • 1-Piperazinecarboxylicacid, 4-(5-amino-2-pyridinyl)-, 1,1-dimethylethyl ester
    • 4-(5-Aminopyridin-2-yl)piperazine-1-carboxylic acid tert-butyl ester
    • tert-Butyl 4-(5-amino-2-pyridinyl)tetrahydro-1(2H)-pyrazinecarboxylate
    • 4-(5-Aminopyridin-2-yl)piperazine, N1-BOC protected
    • 1-Boc-4-(5-amino-2-pyridinyl)-piperazine
    • 1-BOC-4-(5-AMINO-PYRIDIN-2-YL)-PIPERAZINE
    • 4-(5-Aminopyridin-2-yl)qiperazine-1-carboxylic acid tert-butyl ester
    • RMHRRMBFHGEDSR-UHFFFAOYSA-N
    • ZIN
    • 1-Piperazinecarboxylic acid, 4-(5-amino-2-pyridinyl)-, 1,1-dimethylethyl ester
    • J-524636
    • A804241
    • SY109765
    • 1-(tert-Butyloxycarbonyl)-4-(5-aminopyridin-2-yl)piperazine
    • 1-Piperazinecarboxylicacid,4-(5-amino-2-pyridinyl)-,1,1-dimethylethyl ester
    • 4-(5-Aminopyridin-2-yl)piperazine-1-carboxylic acid tert-butyl ester, AldrichCPR
    • 4-(5-amino-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
    • EN300-60607
    • 1-(terbutyloxycarbonyl)-4-(5-amino-piridin-2-yl)-piperazine
    • AM20070218
    • SCHEMBL265889
    • 119285-07-3
    • 1-Boc-4-(5-amino-2-pyridyl)piperazine
    • 5-Amino-2-(4-BOC-piperazino)pyridine
    • 9Z-0826
    • 4-(5-amino-pyridin-2-yl)piperazine-1-carboxylic acid tert-butyl ester
    • CS-W023001
    • MFCD05864841
    • AB91568
    • tert-butyl 4-(5-amino-2-pyridinyl)-1-piperazinecarboxylate
    • DTXSID10592340
    • FT-0642915
    • AKOS005071527
    • tert-butyl4-(5-aminopyridin-2-yl)piperazine-1-carboxylate
    • 4-(5-Aminopyridin-2-yl)piperazine-1-carboxylicacidtert-butylester95%
    • 4-(5-AMINOPYRIDIN-2-YL)PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER 95%
    • DB-001874
    • DTXCID00543104
    • UEA28507
    • 869-810-7
    • Tert-butyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate
    • MDL: MFCD05864841
    • Inchi: 1S/C14H22N4O2/c1-14(2,3)20-13(19)18-8-6-17(7-9-18)12-5-4-11(15)10-16-12/h4-5,10H,6-9,15H2,1-3H3
    • InChI Key: RMHRRMBFHGEDSR-UHFFFAOYSA-N
    • SMILES: O(C(N1CCN(C2C=CC(=CN=2)N)CC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 278.17400
  • Monoisotopic Mass: 278.17427596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.7
  • XLogP3: 1.3

Experimental Properties

  • Color/Form: Light-red to Brown Solid
  • Density: 1.182
  • Melting Point: 98-101°C
  • Boiling Point: 470.4°C at 760 mmHg
  • Flash Point: 238.3°C
  • Refractive Index: 1.569
  • PSA: 71.69000
  • LogP: 2.30500

Tert-butyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate Security Information

  • Signal Word:Danger
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P301+P310
  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:Room temperature

Tert-butyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Tert-butyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate Pricemore >>

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Tert-butyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate Production Method

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